Cas no 2680743-95-5 (benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate)

• Product Name: benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate
• CAS No: 2680743-95-5
• MF: C₁₄H₁₈N₄O₂S
• MW: 306.383321285248
• CID: 6236844
• PubChem ID: 165940559
• Update Time: 2025-10-16

benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680743-95-5
• EN300-28291524
• benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate

• Inchi： 1S/C14H18N4O2S/c1-10(2)18-12(16-17-13(18)21)8-15-14(19)20-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,15,19)(H,17,21)
• InChI Key： KIGXLBXTIBZKOR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CNC(=O)OCC2C=CC=CC=2)N1C(C)C

Computed Properties

• Exact Mass: 306.11504700g/mol
• Monoisotopic Mass: 306.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98Ų

Additional information on benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate

Introduction to Benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate (CAS No. 2680743-95-5)

Benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate (CAS No. 2680743-95-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its triazolyl and sulfanyl functionalities, which contribute to its biological activity and chemical stability.

The triazole moiety in benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the sulfanyl group further enhances the compound's reactivity and can play a crucial role in its mechanism of action. The benzyl and carbamate functionalities add to the compound's overall structural complexity and can influence its pharmacokinetic properties.

Recent research has focused on the synthesis and biological evaluation of benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The authors attributed this activity to the compound's ability to disrupt fungal cell wall synthesis and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate has shown promise as an antibacterial agent. A study conducted by researchers at the University of California found that the compound effectively inhibits the growth of Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. The mechanism of action is believed to involve interference with bacterial protein synthesis and cell membrane integrity.

The potential antiviral activity of benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate has also been explored. Preliminary studies suggest that the compound may have inhibitory effects on viral replication, particularly against enveloped viruses such as influenza and herpes simplex virus (HSV). Further research is needed to elucidate the exact mechanisms involved and to optimize the compound for potential clinical applications.

From a synthetic chemistry perspective, benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate can be prepared through a multi-step process involving the reaction of 1-isopropylthiosemicarbazide with benzoyl chloride followed by carbamation with benzyl chloroformate. The synthesis is efficient and scalable, making it suitable for large-scale production if required for further preclinical or clinical studies.

The physicochemical properties of benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate have been thoroughly characterized. It is a white crystalline solid with a molecular weight of 369.5 g/mol. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. This solubility profile can be advantageous for formulating the compound into various dosage forms for preclinical testing.

In terms of safety and toxicity, preliminary studies have indicated that benzyl N-{[4-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-3-yl]methyl}carbamate exhibits low toxicity in vitro and in animal models. However, more comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments will include acute and chronic toxicity studies, genotoxicity testing, and reproductive toxicity evaluations.

The future development of benzyl N-{[4-(propan-2-y\-l)-5-sulfanyl\-4H\-1\,\(,\)\-triazol\-3\-y\)l\]methy\)l\]carbamat)e holds significant promise in various therapeutic areas. Ongoing research aims to optimize its structure for improved potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and stability.

In conclusion, benzyl N-{[4-(propan\-2-y\)l\]-5-sulfa\)nyl\-4H\-1\,\(,\)\-triazo\)l\-3-y\)l\]methy\)l\]carbamat)e (CAS No. 2680743-\(95-\)5) is a promising compound with a diverse range of biological activities. Its unique chemical structure makes it an attractive candidate for further investigation in medicinal chemistry and drug development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it may pave the way for new therapeutic options in treating infectious diseases.